Cas no 921793-88-6 (2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-nitrobenzamide)

• Product Name: 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-nitrobenzamide
• CAS No: 921793-88-6
• MF: C₂₀H₂₀ClN₃O₅
• MW: 417.842904090881
• CID: 6025150
• PubChem ID: 41753866
• Update Time: 2025-05-22

2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-nitrobenzamide
• 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-nitrobenzamide
• AKOS024632710
• F2261-0203
• 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-nitrobenzamide
• 921793-88-6

• Inchi： 1S/C20H20ClN3O5/c1-4-23-16-8-5-12(9-17(16)29-11-20(2,3)19(23)26)22-18(25)14-7-6-13(24(27)28)10-15(14)21/h5-10H,4,11H2,1-3H3,(H,22,25)
• InChI Key： JVDNCETXSMXAME-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 417.1091484g/mol
• Monoisotopic Mass: 417.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-nitrobenzamide

Compound CAS No. 921793-88-6: 2-Chloro-N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-4-Nitrobenzamide

The compound with CAS No. 921793-88-6 is a highly specialized organic molecule known as 2-chloro-N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-4-Nitrobenzamide. This molecule is a derivative of benzamide and belongs to the class of heterocyclic compounds. Its structure features a benzoxazepine ring system with substituents that include a chlorine atom at position 2 and a nitro group at position 4 on the benzene ring. The benzoxazepine moiety is further substituted with ethyl and dimethyl groups at specific positions, contributing to its unique chemical properties.

Recent studies have highlighted the potential of this compound in various fields of chemistry and pharmacology. For instance, researchers have explored its role in the development of new drug candidates targeting specific biological pathways. The presence of the nitro group and the chloro substituent makes this compound a promising candidate for further investigation in medicinal chemistry. These functional groups are known to influence the molecule's reactivity and bioavailability, making it a valuable tool in drug design.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the benzoxazepine ring system through cyclization reactions and subsequent functionalization to introduce the chloro and nitro groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound.

From an analytical standpoint, this compound has been studied using various spectroscopic methods to understand its electronic structure and bonding patterns. The results have provided insights into its stability under different environmental conditions and its potential for use in high-performance materials or as a precursor in organic synthesis.

In terms of applications, this compound has shown promise in several areas. For example, it has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to form stable complexes with metal ions has opened up possibilities for its use in catalysis or as a ligand in coordination chemistry.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound under various conditions. Molecular docking studies have revealed potential binding interactions with target proteins, suggesting its role in drug discovery efforts aimed at treating various diseases.

In conclusion, CAS No. 921793-88-6 represents a significant advancement in organic chemistry due to its complex structure and versatile functional groups. Its properties make it a valuable subject for further research across multiple disciplines.